Cas no 1314904-55-6 (1-(2,2-dimethyl-1,3-dioxolan-4-yl)propan-2-one)

• Product Name: 1-(2,2-dimethyl-1,3-dioxolan-4-yl)propan-2-one
• CAS No: 1314904-55-6
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6580056
• PubChem ID: 14164722
• Update Time: 2025-06-13

1-(2,2-dimethyl-1,3-dioxolan-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-1,3-dioxolan-4-yl)propan-2-one
• 1314904-55-6
• EN300-1995942
• AKOS006323916

• Inchi： 1S/C8H14O3/c1-6(9)4-7-5-10-8(2,3)11-7/h7H,4-5H2,1-3H3
• InChI Key： NJLVCNIPMCMCCK-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1CC(C)=O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(2,2-dimethyl-1,3-dioxolan-4-yl)propan-2-one

Comprehensive Overview of 1-(2,2-dimethyl-1,3-dioxolan-4-yl)propan-2-one (CAS No. 1314904-55-6)

1-(2,2-dimethyl-1,3-dioxolan-4-yl)propan-2-one (CAS No. 1314904-55-6) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique dioxolane and ketone functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a 2,2-dimethyl-1,3-dioxolane ring, contributes to its stability and reactivity, making it a valuable building block for researchers and industrial applications alike.

The growing interest in 1-(2,2-dimethyl-1,3-dioxolan-4-yl)propan-2-one is driven by its potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies highlight its role in the development of bioactive molecules and flavoring agents, aligning with the increasing demand for sustainable and efficient synthetic routes. As the chemical industry shifts toward greener practices, this compound's compatibility with green chemistry principles positions it as a promising candidate for future innovations.

One of the most frequently searched questions regarding CAS No. 1314904-55-6 revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, particularly for scalable production. The compound's solubility in common organic solvents, such as ethanol and acetone, further enhances its practicality in laboratory settings. Additionally, its stability under ambient conditions makes it a reliable choice for long-term storage and transportation.

In the context of material science, 1-(2,2-dimethyl-1,3-dioxolan-4-yl)propan-2-one has been explored for its potential in polymer modification and coating technologies. Its ability to act as a crosslinking agent or plasticizer has opened new avenues for developing advanced materials with tailored properties. This aligns with the broader trend of smart materials and functional coatings, which are highly sought after in industries ranging from automotive to electronics.

Another area of interest is the compound's role in asymmetric synthesis, where its chiral center enables the production of enantiomerically pure compounds. This is particularly relevant in the pharmaceutical sector, where chiral intermediates are critical for drug development. The compound's stereoselective reactivity has been leveraged in the synthesis of active pharmaceutical ingredients (APIs), addressing the need for efficient and selective synthetic methodologies.

From an analytical perspective, 1-(2,2-dimethyl-1,3-dioxolan-4-yl)propan-2-one can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for quality control and structural elucidation, ensuring the compound meets the stringent requirements of industrial and academic applications. The availability of detailed spectral data and analytical protocols further facilitates its adoption in diverse research projects.

In summary, 1-(2,2-dimethyl-1,3-dioxolan-4-yl)propan-2-one (CAS No. 1314904-55-6) represents a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural features, combined with its compatibility with modern synthetic and analytical techniques, make it a valuable asset for researchers and industry professionals. As the demand for innovative and sustainable chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of chemical synthesis and material development.